Cas no 2172481-14-8 (2-({1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}oxy)acetic acid
• CAS No: 2172481-14-8
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 5885747
• PubChem ID: 165557534
• Update Time: 2025-06-07

2-({1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}oxy)acetic acid
• 2-({1-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]azetidin-3-yl}oxy)acetic acid
• EN300-1572986
• 2172481-14-8

• Inchi： 1S/C27H30N2O6/c30-25(31)16-34-18-13-29(14-18)26(32)23(17-6-5-7-17)12-28-27(33)35-15-24-21-10-3-1-8-19(21)20-9-2-4-11-22(20)24/h1-4,8-11,17-18,23-24H,5-7,12-16H2,(H,28,33)(H,30,31)
• InChI Key： HPRPMXZOTQAFBZ-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CN(C1)C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCC1)=O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}oxy)acetic acid

Introduction to 2-({1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}oxy)acetic acid (CAS No. 2172481-14-8)

2-({1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}oxy)acetic acid, with the CAS number 2172481-14-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate structure, which includes a cyclobutyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an azetidine ring. These structural features contribute to its unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The cyclobutyl group in the compound is known for its rigidity and conformational stability, which can influence the compound's binding affinity and selectivity towards specific biological targets. The presence of the Fmoc protecting group is particularly important in synthetic chemistry, as it allows for controlled deprotection steps during the synthesis of complex molecules. This feature is crucial in the preparation of peptides and other bioactive compounds, where precise control over functional groups is essential.

The azetidine ring, a four-membered nitrogen-containing heterocycle, is another key structural element of this compound. Azetidine rings have been extensively studied for their potential in modulating biological activities, particularly in the context of enzyme inhibition and receptor binding. The incorporation of an azetidine ring can enhance the potency and selectivity of a molecule, making it a valuable scaffold in drug design.

In recent years, significant research has been dedicated to understanding the biological activities of compounds with similar structures to 2-({1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}oxy)acetic acid. Studies have shown that such compounds can exhibit potent inhibitory effects on various enzymes and receptors, making them promising leads for the development of therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of azetidine-containing compounds demonstrated high affinity for G protein-coupled receptors (GPCRs), which are important targets for many diseases including cardiovascular disorders and neurological conditions.

The synthesis of 2-({1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}oxy)acetic acid typically involves multi-step procedures that require careful optimization to achieve high yields and purity. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), has facilitated the preparation of this compound on a larger scale. SPPS allows for the sequential addition of amino acids to a growing peptide chain, providing a modular approach to constructing complex molecules like this one.

In addition to its potential as a therapeutic agent, 2-({1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}oxy)acetic acid has also been explored as a tool compound in biochemical assays. Its unique structure and functional groups make it suitable for use in high-throughput screening (HTS) platforms, where it can be used to identify novel inhibitors or activators of specific biological targets. This application has significant implications for drug discovery, as it can accelerate the identification of lead compounds with desired pharmacological properties.

The safety profile of 2-{[1-(cyclobutyl)-3-{[(9H-fluoren - 9 - yl)methoxycarbonyl]amino}propanoyl]azetidin - 3 - yloxy}acetic acid has been evaluated through various preclinical studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further development. However, as with any new chemical entity (NCE), comprehensive safety assessments are essential before advancing to clinical trials.

Clinical trials are currently underway to evaluate the efficacy and safety of this compound in treating specific diseases. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good pharmacokinetic properties and tolerability in human subjects. These findings have paved the way for more advanced clinical studies to further investigate its therapeutic potential.

In conclusion, 2-{[1-(cyclobutyl)-3-{[(9H-fluoren - 9 - yl)methoxycarbonyl]amino}propanoyl]azetidin - 3 - yloxy}acetic acid (CAS No. 2172481 - 14 - 8) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential, with the hope that it will contribute to the discovery and development of new treatments for various diseases.